Cas no 2648930-23-6 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic acid
• CAS No: 2648930-23-6
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5823399
• PubChem ID: 165747083
• Update Time: 2025-05-20

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648930-23-6
• EN300-1488355
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-hydroxybutanoic acid
• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O6/c1-3-24(2,22(30)25-20(12-13-27)21(28)29)26-23(31)32-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20,27H,3,12-14H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)/t20-,24?/m0/s1
• InChI Key： WPTCUVQCFQUPKZ-QHELBMECSA-N
• SMILES： O(C(NC(C)(C(N[C@H](C(=O)O)CCO)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic acid

Introduction to (2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic Acid (CAS No. 2648930-23-6)

The compound (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybutanoic acid (CAS No. 2648930-23-6) is a highly specialized molecule with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the second carbon atom, and hydroxyl and carboxylic acid functionalities. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the reactivity and stability of the molecule during various chemical transformations.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique stereochemistry and functional groups make it an ideal candidate for exploring enantioselective reactions and asymmetric catalysis. Researchers have demonstrated that the Fmoc-amino group can be effectively utilized in peptide coupling reactions, enabling the construction of complex polypeptide frameworks with high precision. Furthermore, the 4-hydroxybutanoic acid moiety contributes to the molecule's ability to participate in various biochemical pathways, making it a valuable tool in drug discovery.

The synthesis of (2S)-2-Fmoc-amino-2-methylbutanamido-4-hydroxybutanoic acid involves a multi-step process that requires meticulous control over stereochemistry and functional group compatibility. Key steps include the installation of the Fmoc group via nucleophilic substitution, followed by stereoselective formation of the chiral center using advanced catalytic methods. The integration of these functional groups into a single molecule has been made possible through cutting-edge synthetic techniques, such as organocatalysis and transition-metal-catalyzed reactions.

In terms of applications, this compound has found utility in peptide synthesis, where its Fmoc group serves as an excellent protecting agent for amino groups during solid-phase synthesis. The Fmoc-amino functionality ensures that amino acids can be coupled efficiently without interference from other reactive groups. Additionally, the 4-hydroxybutanoic acid moiety provides opportunities for further functionalization, enabling researchers to design molecules with tailored biological activities.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly stabilizes certain transition states during peptide coupling reactions, thereby enhancing reaction efficiency. These insights have been instrumental in optimizing synthetic protocols and improving yields in large-scale production.

Moreover, this compound has been utilized as a chiral auxiliary in asymmetric synthesis, where its stereochemical integrity is critical for achieving high enantiomeric excess in target molecules. The (2S) configuration ensures that the resulting products exhibit desired optical properties, which are essential for many pharmaceutical applications.

In conclusion, (2S)-2-Fmoc-amino-2-methylbutanamido-4-hydroxybutanoic acid (CAS No. 2648930-23-6) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and functional groups make it an invaluable tool in both academic research and industrial applications. As researchers continue to explore its potential, this compound is poised to play an even greater role in advancing our understanding of complex molecular systems and their applications in medicine and beyond.